Cas no 1804361-20-3 (Ethyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1804361-20-3
• MF: C₁₁H₁₁ClF₃NO₄
• MW: 313.657552957535
• CID: 4832372
• Update Time: 2025-06-15

Ethyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H11ClF3NO4/c1-2-19-9(18)4-7-8(17)3-6(5-12)10(16-7)20-11(13,14)15/h3,17H,2,4-5H2,1H3
• InChI Key： UFLMBTOSEXXZGS-UHFFFAOYSA-N
• SMILES： ClCC1=C(N=C(C(=C1)O)CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 2.6
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate

Ethyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804361-20-3): A Comprehensive Overview

Ethyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate, identified by its CAS number 1804361-20-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of pyridine derivatives that have garnered attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a chloromethyl group, a hydroxy group, and a trifluoromethoxy group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of Ethyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the chloromethyl group, for instance, necessitates conditions that prevent unwanted side reactions, such as over-chlorination or polymerization. Similarly, the incorporation of the hydroxy and trifluoromethoxy groups requires precise control over reaction conditions to avoid degradation or isomerization. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve the desired product with minimal impurities.

In recent years, Ethyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate has been studied for its potential pharmacological effects. The presence of the chloromethyl group suggests that this compound may exhibit nucleophilic substitution reactions, which are commonly exploited in medicinal chemistry for the development of bioactive molecules. Additionally, the combination of the hydroxy and trifluoromethoxy groups may enhance its solubility and metabolic stability, critical factors for drug-like properties. Preliminary studies have indicated that derivatives of this compound may possess anti-inflammatory, anticancer, and antimicrobial activities, although further research is needed to fully elucidate their mechanisms of action.

The role of fluorine atoms in pharmaceuticals is well-documented, with their ability to modulate metabolic pathways and improve binding affinity. The trifluoromethoxy group in Ethyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate is likely responsible for many of these effects. Fluoro-substituted compounds often exhibit enhanced bioavailability and prolonged half-life due to their resistance to enzymatic degradation. This property makes them particularly attractive for drug development, where stability and efficacy are paramount. Current research is exploring how variations in fluorination patterns can be leveraged to optimize therapeutic outcomes.

The biological activity of Ethyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate has been investigated in various in vitro and in vivo models. Studies have shown that derivatives of this compound can interact with multiple target proteins, including kinases and transcription factors, which are involved in critical cellular processes such as proliferation and differentiation. The interaction with these targets suggests that this compound may have therapeutic potential in treating diseases such as cancer and inflammatory disorders. However, detailed mechanistic studies are required to understand how the specific structural features influence biological activity.

The development of novel drug candidates often involves the optimization of existing scaffolds through structural modifications. Ethyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate serves as an excellent starting point for such modifications due to its versatile functional groups. By introducing additional substituents or altering existing ones, chemists can fine-tune the properties of this compound to improve its pharmacological profile. For example, replacing the ester group with other functional moieties might enhance its solubility or binding affinity while maintaining its biological activity.

The use of computational methods has become increasingly important in modern drug discovery. Molecular modeling techniques can predict how Ethyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate interacts with biological targets at the atomic level. These predictions can guide synthetic efforts by identifying key structural features that contribute to binding affinity and selectivity. Additionally, virtual screening algorithms can be employed to identify potential derivatives with improved properties based on large databases of chemical compounds.

The future directions for research on Ethyl 3-(chloromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-6-acetate are promising. As our understanding of biological pathways continues to grow, so does the potential for developing targeted therapies based on small molecules like this one. Investigating its interactions with novel targets and exploring its efficacy in preclinical models will be crucial steps toward translating these findings into clinical applications. Collaborative efforts between chemists, biologists, and clinicians will be essential in realizing this goal.